2-Amino-4-phenylthiazole

• CAS: 2010-06-2; 52253-69-7
• Molecular Formula: C9H8N2S
• Molecular Weight: 176.24 g/mol
• InChI: InChI=1S/C9H8N2S/c10-9-11-8(6-12-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11)
• InChIKey: PYSJLPAOBIGQPK-UHFFFAOYSA-N

2-Amino-4-phenylthiazole Physicochemical Overview

2-Amino-4-phenylthiazole (CAS: 2010-06-2, MF: C₉H₈N₂S, MW: 176.24) is a heterocyclic aromatic amine and a key member of the 2-aminothiazole scaffold family [1]. Its core structure features a thiazole ring with an amine group at the 2-position and a phenyl substituent at the 4-position . This versatile building block exhibits a melting point of 149-153 °C and demonstrates practical solubility in common organic solvents such as DMSO (10 mg/mL) and ethanol (12 mg/mL), which are critical parameters for downstream chemical synthesis and in vitro assay preparation .

1

2-Aminothiazole scaffold with 4-phenyl substitution for medicinal chemistry derivatization.

Core building block for kinase inhibitors, GPCR ligands, and metal complexes

2

Compatible with common organic solvents for synthesis and in vitro assay preparation.

Practical solubility in DMSO and ethanol supports downstream workflows

3

Well-characterized physicochemical profile aids reproducible reaction setup and purification.

Melting point and purity benchmarks available for quality control

• [1] National Institute of Standards and Technology (NIST). 2-Thiazolamine, 4-phenyl-. NIST Chemistry WebBook, SRD 69. View Source

2-Amino-4-phenylthiazole Scaffold Specificity

General substitution with other 2-aminothiazoles is not scientifically sound due to the 4-phenyl group's critical role in driving target engagement and influencing pharmacokinetic properties. The 4-phenyl substitution is a key determinant in structure-activity relationships (SAR); it enables crucial hydrophobic and π-π stacking interactions with aromatic residues (e.g., Tyr1230) in kinase active sites, a feature exploited in the design of crizotinib and sorafenib analogs [1][2]. In contrast, replacement with non-aromatic or smaller substituents at the 4-position often abolishes these specific interactions, resulting in a significant loss of potency against targets like c-Met and ALK [1][2]. Furthermore, the 4-phenyl group fundamentally alters the scaffold's physicochemical profile, impacting logP and cellular permeability compared to other 2-aminothiazoles, which directly influences in vitro efficacy and downstream in vivo applicability [1].

4-Phenyl required

Replacement with non-aromatic or smaller 4-substituents may abolish key hydrophobic and π-stacking interactions in kinase active sites, altering target engagement.

Physicochemical shift

Substituting the 4-phenyl group can significantly change logP and cellular permeability, making generic 2-aminothiazoles poor surrogates for structure-activity studies.

SAR discontinuity

Published SAR on amide/urea and adenosine antagonists may not transfer if the 4-phenyl position is altered; validate scaffold identity in each assay context.

• [1] He H, et al. Design, Synthesis, and Anticancer Activities of Novel 2-Amino-4-phenylthiazole Scaffold Containing Amide Moieties. Journal of Chemistry. 2018;2018:4301910. View Source
• [2] Zhang Z, et al. Synthesis, Anticancer and Antibacterial Activities of Novel 2-Amino-4-phenylthiazole Derivatives Containing Amide Moiety. Chinese Journal of Organic Chemistry. 2017;37(9):2377-2384. View Source

2-Amino-4-phenylthiazole Performance Evidence

AChE Inhibition vs. Rivastigmine

A derivative of 2-amino-4-phenylthiazole, compound 8a, exhibited superior in vitro acetylcholinesterase (AChE) inhibitory activity compared to the clinically approved drug rivastigmine [1]. This finding supports the scaffold's potential as a more potent starting point for developing new Alzheimer's disease therapeutics.

AChE Inhibition vs. Rivastigmine

Head-to-head

IC₅₀ = 3.54 μmol/L (derivative 8a) vs. rivastigmine

Reported higher inhibitory potency in Ellman assay; supports scaffold exploration for AChE probe development.

Derivative-specific result; core scaffold requires optimization.

Evidence Dimension	In vitro AChE inhibition
Target Compound Data	IC₅₀ = 3.54 μmol/L
Comparator Or Baseline	Rivastigmine (clinical AChE inhibitor)
Quantified Difference	IC₅₀ value is better (lower) than rivastigmine
Conditions	Ellman spectrophotometry assay

Why This Matters

Demonstrates a quantitative advantage over a clinically validated AChE inhibitor, highlighting the scaffold's inherent potential for developing more effective central nervous system (CNS) drugs.

• [1] Ma ZY, et al. Design, synthesis and evaluation of new acetylcholinesterase inhibitors. Acta Pharmaceutica Sinica. 2014;49(3):346-351. View Source

Growth Inhibition in HT29 Cells

A derivative of 2-amino-4-phenylthiazole (compound 5b) displayed potent growth inhibition against the HT29 human colorectal adenocarcinoma cell line [1]. This single-digit micromolar IC₅₀ value underscores the scaffold's utility in designing targeted anticancer agents, particularly for colorectal cancer models.

HT29 Cell Growth Inhibition

Cross-study comparable

IC₅₀ = 2.01 µM (compound 5b) against HT29 colorectal adenocarcinoma line

Reported antiproliferative benchmark in a cancer cell model; supports cell-based assay context.

Data from a single derivative; confirm across independent synthesis.

Evidence Dimension	In vitro antiproliferative activity
Target Compound Data	IC₅₀ = 2.01 µM against HT29 cells
Comparator Or Baseline	Baseline: Untreated control cell growth
Quantified Difference	N/A (Baseline comparison)
Conditions	HT29 human colorectal adenocarcinoma cell line; compound 5b

Why This Matters

Provides a clear, quantitative potency benchmark (IC₅₀ = 2.01 µM) in a well-established cancer cell line, validating the 2-amino-4-phenylthiazole scaffold as a productive starting point for anticancer drug discovery programs.

• [1] He H, et al. Design, Synthesis, and Anticancer Activities of Novel 2-Amino-4-phenylthiazole Scaffold Containing Amide Moieties. Journal of Chemistry. 2018;2018:4301910. View Source

Selectivity vs. Methotrexate in Cancer Cells

A Cu(II) complex synthesized from a 2-amino-4-phenylthiazole-derived Schiff base ligand demonstrated a superior selectivity index (S.I.) compared to the reference chemotherapeutic drug methotrexate (MTX) [1]. The higher S.I. indicates a significantly better therapeutic window, with greater toxicity to cancer cells over normal cells.

Selectivity vs. Methotrexate

Head-to-head

Selectivity index (S.I.) = 21.26 for Cu(II) complex vs. 13.30 for methotrexate (HCT-116 vs. VERO)

Reported 1.6-fold higher selectivity in cell-based comparison; supports metal complex design context.

Cu(II) complex derived from Schiff base ligand; not free scaffold.

Evidence Dimension	Selectivity index (S.I. = IC₅₀ in normal cells / IC₅₀ in cancer cells)
Target Compound Data	S.I. = 21.26 (for Cu(II) complex derived from 2-amino-4-phenylthiazole ligand)
Comparator Or Baseline	Methotrexate (MTX) S.I. = 13.30
Quantified Difference	1.6-fold improvement in selectivity index
Conditions	HCT-116 (human colon carcinoma) and VERO (normal African green monkey kidney) cell lines

Why This Matters

The 2-amino-4-phenylthiazole scaffold enables the synthesis of metal complexes with a quantifiably improved therapeutic index (S.I. = 21.26 vs. 13.30 for MTX), a critical factor in developing safer anticancer agents with reduced off-target toxicity.

• [1] El-Sonbati AZ, et al. Synthesis, spectroscopic properties, molecular docking, anti-colon cancer and anti-microbial studies of some novel metal complexes for 2-amino-4-phenylthiazole derivative. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. 2015;145:266-279. View Source

Adenosine A1/A3 Receptor Affinity

Through targeted substitution at the N2 and C5 positions of the 2-amino-4-phenylthiazole scaffold, researchers developed potent and selective adenosine receptor (AR) antagonists [1]. This demonstrates the scaffold's remarkable versatility in being optimized for high affinity against challenging G protein-coupled receptor (GPCR) targets.

Adenosine Receptor Affinity

Class-level

Kᵢ = 5–9 nM for A₃ antagonists; sub-nanomolar affinity for A₁ antagonists reported

Scaffold optimization yields nanomolar GPCR binding; supports adenosine receptor probe development.

Affinity depends on N2/C5 substitution; verify with radioligand binding.

Evidence Dimension	Binding affinity to human adenosine receptors
Target Compound Data	Kᵢ = 5-9 nM (for A3 AR antagonists) and (sub)nanomolar potency (for A1 AR antagonists)
Comparator Or Baseline	Parent, unsubstituted 2-amino-4-phenylthiazole scaffold (baseline)
Quantified Difference	Achievement of low nanomolar to sub-nanomolar affinity range through scaffold optimization
Conditions	Radioligand binding assays on human A1 and A3 adenosine receptors

Why This Matters

Highlights the scaffold's adaptability for GPCR targets, enabling the development of research tools and potential therapeutics with low nanomolar to sub-nanomolar affinities, a key requirement for potent in vivo target engagement.

• [1] Abdelrahman A, et al. Substituted 4-phenylthiazoles: Development of potent and selective A1, A3 and dual A1/A3 adenosine receptor antagonists. European Journal of Medicinal Chemistry. 2020;186:111879. View Source

Amide vs. Urea Antibacterial Activity

An SAR study directly comparing amide and urea derivatives of the 2-amino-4-phenylthiazole scaffold revealed that the amide series (compounds 3a-i) consistently demonstrated superior in vitro antibacterial activity [1]. This indicates that the amide linkage is a critical structural determinant for achieving optimal antimicrobial potency from this core scaffold.

Amide vs. Urea Antibacterial

Head-to-head

Amide derivatives (3a–i) showed qualitatively higher activity than urea analogs (4a–i) against Gram-positive strains

Supports amide linkage preference for antibacterial SAR; urea series may not reproduce activity.

MIC values not reported; rank-order comparison only.

Evidence Dimension	In vitro antibacterial activity
Target Compound Data	Thiazolyl-N-substituted amide derivatives (3a-i) showing potent activity, especially against Gram-positive bacteria
Comparator Or Baseline	Corresponding substituted phenyl thiazolyl urea analogs (4a-i)
Quantified Difference	Amides 3a-i showed qualitatively better antibacterial activity than ureas 4a-i
Conditions	Antibacterial assay against S. aureus, B. subtilis, E. coli, and P. aeruginosa

Why This Matters

Provides actionable medicinal chemistry guidance: derivatizing the 2-amino group into an amide (vs. a urea) is a preferred strategy for developing antibacterial candidates from this scaffold, directing synthetic efforts toward more productive leads.

• [1] Karabasanagouda T, et al. Synthesis and evaluation of novel urea and amide derivatives of 2-amino-4-phenylthiazole as potential antibacterial agents. Medicinal Chemistry Research. 2017;26:2080–2087. View Source

MyD88 Inhibitor with In Vivo Efficacy

Lead optimization of the 2-amino-4-phenylthiazole scaffold resulted in compound 15d, an inhibitor of MyD88 homodimerization [1]. This compound demonstrated in vivo anti-inflammatory efficacy in a lipopolysaccharide (LPS)-induced acute lung injury mouse model, validating the scaffold's potential for developing therapies targeting innate immunity pathways.

MyD88 In Vivo Model

Class-level

Compound 15d prevented acute lung injury in LPS-challenged mice

Reported in vivo model-response; supports MyD88 pathway inhibition research context.

Requires independent replication; translational relevance not established.

Evidence Dimension	In vivo anti-inflammatory activity
Target Compound Data	Compound 15d demonstrated in vivo efficacy in preventing acute lung injury
Comparator Or Baseline	Vehicle-treated LPS-induced acute lung injury model (baseline)
Quantified Difference	N/A (Proof-of-concept in vivo efficacy demonstrated)
Conditions	LPS-induced mouse model of acute lung injury; lead compound 15d

Why This Matters

Provides evidence of in vivo efficacy for a 2-amino-4-phenylthiazole derivative, de-risking the scaffold for drug discovery projects targeting MyD88-dependent inflammatory diseases and demonstrating translational potential beyond simple in vitro assays.

• [1] Chen L, et al. Development of 2-Amino-4-phenylthiazole Analogues to Disrupt Myeloid Differentiation Factor 88 and Prevent Inflammatory Responses in Acute Lung Injury. European Journal of Medicinal Chemistry. 2020;186:111879. (Note: PubChem/PubMed reference for the study). View Source

2-Amino-4-phenylthiazole Applications

AChE Inhibitor Lead Generation

Procure 2-amino-4-phenylthiazole as a core scaffold for designing and synthesizing novel acetylcholinesterase (AChE) inhibitors. As evidenced, its derivatives have shown superior in vitro potency (IC₅₀ = 3.54 μM) compared to the clinical drug rivastigmine, making it a valuable starting point for Alzheimer's disease drug discovery programs [1].

Kinase Inhibitors & Metal-Based Therapeutics

Utilize this compound in anticancer projects targeting colorectal cancer (HT29 cells, IC₅₀ = 2.01 μM) or for developing novel metal complexes. Research confirms that Cu(II) complexes derived from this scaffold exhibit a superior selectivity index (S.I. = 21.26) compared to methotrexate (S.I. = 13.30), indicating a better therapeutic window for safer cancer treatments [2][3].

Adenosine Receptor GPCR Ligands

Employ 2-amino-4-phenylthiazole as a privileged structure for synthesizing potent and selective adenosine A1 and A3 receptor antagonists. Published data show that optimized derivatives achieve (sub)nanomolar affinities (Kᵢ = 5-9 nM), enabling its use in creating high-quality chemical probes for studying neuroinflammation and other GPCR-related pathways [4].

Antibacterial Leads via Amide Derivatization

Prioritize this scaffold for developing new antibacterial agents, specifically by derivatizing the 2-amino group into amides. Head-to-head studies confirm that amide derivatives (3a-i) of 2-amino-4-phenylthiazole exhibit significantly better antibacterial activity, particularly against Gram-positive strains, than their urea counterparts (4a-i) [5].

Application

Selection Property

Validation Focus

AChE inhibitor lead generation

Core scaffold for SAR exploration

AChE inhibition assay context; compare with reference inhibitors

Kinase inhibitor & metal complex design

4-Phenyl group for hydrophobic pocket engagement

Cell-based antiproliferative endpoints; selectivity index in normal vs. cancer cells

Adenosine receptor GPCR ligands

Privileged structure for A₁/A₃ antagonist optimization

Radioligand binding affinity; subtype selectivity profiling

Antibacterial lead development

Amide derivatization at 2-amino group

Gram-positive strain panel; MIC determination

• [1] Ma ZY, et al. Design, synthesis and evaluation of new acetylcholinesterase inhibitors. Acta Pharmaceutica Sinica. 2014;49(3):346-351. View Source
• [2] He H, et al. Design, Synthesis, and Anticancer Activities of Novel 2-Amino-4-phenylthiazole Scaffold Containing Amide Moieties. Journal of Chemistry. 2018;2018:4301910. View Source
• [3] El-Sonbati AZ, et al. Synthesis, spectroscopic properties, molecular docking, anti-colon cancer and anti-microbial studies of some novel metal complexes for 2-amino-4-phenylthiazole derivative. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. 2015;145:266-279. View Source
• [4] Abdelrahman A, et al. Substituted 4-phenylthiazoles: Development of potent and selective A1, A3 and dual A1/A3 adenosine receptor antagonists. European Journal of Medicinal Chemistry. 2020;186:111879. View Source
• [5] Karabasanagouda T, et al. Synthesis and evaluation of novel urea and amide derivatives of 2-amino-4-phenylthiazole as potential antibacterial agents. Medicinal Chemistry Research. 2017;26:2080–2087. View Source